Cas no 98151-92-9 (3-aminobenzo(a)pyrene)

• Product Name: 3-aminobenzo(a)pyrene
• CAS No: 98151-92-9
• MF: C₂₀H₁₃N
• MW: 267.323924779892
• CID: 1002421
• PubChem ID: 127094
• Update Time: 2025-04-20

3-aminobenzo(a)pyrene Chemical and Physical Properties

Names and Identifiers

• 3-aminobenzo(a)pyrene
• Benzo(a)pyren-3-amine
• Benzo(a)pyrene, 3-amino-
• benzo[pqr]tetraphen-3-amine
• 98151-92-9
• CCRIS 7464
• Benzo[a]pyrene, 8-amino
• QBWLAIGPKULPQC-UHFFFAOYSA-N
• DTXSID20913421
• 3-AMINOBENZO[A]PYRENE

• Inchi： 1S/C20H13N/c21-18-10-7-12-5-8-16-15-4-2-1-3-13(15)11-14-6-9-17(18)19(12)20(14)16/h1-11H,21H2
• InChI Key： QBWLAIGPKULPQC-UHFFFAOYSA-N
• SMILES： NC1C=CC2=CC=C3C4C=CC=CC=4C=C4C=CC=1C2=C34

Computed Properties

• Exact Mass: 267.104799419g/mol
• Monoisotopic Mass: 267.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 26Ų